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Compound Focus: Pyridone 6
CAS No.: 457081-03-7

Cat. No.: S540721

Biological Activity & Experimental Data

Pyridone 6 exerts its effects by inhibiting cytokine signaling, which influences various cellular processes.

The diagram below illustrates the compound's direct inhibition of JAK kinases and the subsequent disruption

of downstream signaling and cellular functions.
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Pyridone 6 directly inhibits JAK kinases, blocking the JAK-STAT signaling pathway and related cellular

processes.

Key Experimental Findings and Protocols

The broad inhibitory profile of Pyridone 6 makes it a valuable tool in multiple research contexts. The table

below summarizes key experimental findings and methodologies from published studies.
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Research - -
Reported Findings Key Experimental Methodology

Context

Multiple Induces growth arrest & apoptosis in Myeloma cell lines & primary cells cultured

Myeloma IL-6-dependent myeloma cells; with/without bone marrow stromal cells

Research inhibits growth of primary myeloma (BMSCs); viability assessed via MTT/BrdU
cells co-cultured with bone marrow assay; apoptosis measured by Annexin V
stromal cells [1]. staining [1].

Osteoclast Inhibits RANKL-induced osteoclast Mouse bone marrow macrophages

Biology differentiation; suppresses c- (BMMs) treated with RANKL & M-CSF;
Fos/NFATc1 expression & bone osteoclasts identified by TRAP staining;
resorptive activity in mature actin ring staining for resorption pits [2].
osteoclasts [2].

T-cell Inhibits Thl & Th2 cell development; Naive CD4+ T cells isolated & polarized

Differentiation

Stem Cell
Differentiation

promotes Th17 differentiation from
naive T cells within specific
concentration ranges [3] [4].

Induces intermediate mesoderm
differentiation from embryonic stem
cells (ESCs) when used with Retinoic
acid, LY294002, & CCG1423 [3] [5].

Technical Data & Handling

under Th1/Th2/Th17 conditions;
intracellular cytokine staining & flow
cytometry; STAT phosphorylation by
immunoblotting [4].

Mouse ESCs cultured in specific
combination of small molecules;
differentiation analyzed via gene
expression (QPCR) & immunostaining for
lineage markers [3].

For laboratory use, proper preparation and storage are critical for maintaining the compound's activity.

¢ Solubility & Storage: Soluble to 100 mM in DMSO and to 50 mM in ethanol. It is recommended to
store the powder at -20°C and stock solutions at -80°C for long-term stability [3] [5] [4].

e Purity & Analysis: Purity is typically 298% as determined by HPLC. Always consult the batch-
specific Certificate of Analysis for precise data [3] [5].

¢ Preparation of Stock Solutions: The following table provides a guideline for preparing stock

solutions based on a molecular weight of 309.34 g/mol [3]:
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Desired Concentration Mass of Compound to Dissolve
10 mM 3.09 mg in 1 mL of solvent
50 mM 15.47 mg in 1 mL of solvent

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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